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Compound of Interest

Compound Name: GSK3186899

CAS No.: 1972617-87-0

Cat. No.: B607826

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This document provides a detailed overview of the preclinical development

candidate GSK3186899, with a specific focus on the methodologies employed to identify its

molecular target in Leishmania donovani, the causative agent of visceral leishmaniasis (VL).

Introduction
Visceral leishmaniasis remains a significant global health threat, and the need for new,

effective, and safe oral therapies is urgent.[1][2][3][4] The current treatments for VL are

hampered by issues of toxicity, cost, emerging resistance, and difficult administration routes.[1]

GSK3186899 (also known as DDD853651) is a promising preclinical candidate from a novel

pyrazolopyrimidine chemical series developed through phenotypic screening against

Leishmania donovani.[1][2][3][4] It demonstrates efficacy in a mouse model of VL and

possesses favorable pharmacokinetic properties suitable for further development.[1][2] This

guide details the comprehensive mode-of-action studies that successfully identified and

validated its primary molecular target within the parasite.
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Quantitative Data Summary
GSK3186899 exhibits potent anti-leishmanial activity across various assays. Its efficacy is

comparable to or exceeds that of some current clinical drugs.

Assay Type

Target

Organism/Cell

Line

Metric Value
Reference

Compound(s)

Intra-

macrophage

Assay

L. donovani

amastigotes
EC₅₀ 1.4 µM

Miltefosine: 0.9

µM;

Paromomycin:

6.6 µM;

Amphotericin B:

0.07 µM[5]

Axenic

Amastigote

Assay

L. donovani

amastigotes
EC₅₀ 0.1 µM N/A[5]

Host Cell

Cytotoxicity

Mammalian

THP-1 cells
EC₅₀ >50 µM N/A[5]

In Vivo Mouse

Model

L. donovani

infection
Efficacy

99% parasite

reduction (at 25

mg/kg, b.i.d., 10

days)

Comparable to

Miltefosine[5]

Kinase Inhibition
Recombinant L.

donovani CRK12
IC₅₀ 3 nM N/A[6]

Kinase Inhibition
Leishmania

parasite lysate
IC₅₀

CRK12: 3 nM;

MPK9: 105–181

nM; CRK6: 194–

363 nM

N/A[6]

Target Identification and Validation Workflow
The identification of cdc-2-related kinase 12 (CRK12) as the principal target of GSK3186899
was a multi-faceted process, combining genetic, proteomic, and biochemical approaches.[1][6]
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[7] This strategy provides a high degree of confidence in the target's identity and its relevance

to the compound's anti-parasitic activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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